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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-2-Octene is an aliphatic, unsaturated hydrocarbon that possesses a unique olfactory
profile, making it a valuable ingredient in the fragrance and flavor industry. Its characteristic
fatty, green, and citrus-like aroma lends a fresh and natural quality to fragrance compositions.
This document provides detailed application notes and protocols for the synthesis, formulation,
and analysis of cis-2-octene for fragrance applications, intended for use by researchers and
professionals in the field.

Physicochemical and Olfactory Properties

A comprehensive understanding of the properties of cis-2-octene is essential for its effective
application.

Table 1: Physicochemical Properties of cis-2-Octene
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Property Value Source

CAS Number 7642-04-8 MySkinRecipes

Molecular Formula CsHie MySkinRecipes

Molecular Weight 112.21 g/mol MySkinRecipes
Appearance Colorless liquid The Good Scents Company
Boiling Point 126 °C MySkinRecipes

Density 0.73 g/cm?3 MySkinRecipes

Solubility fvzltl;t:le in alcohol; Insoluble in The Good Scents Company

Table 2: Olfactory Profile of cis-2-Octene

Olfactory Note Description
Primary Green, Fatty
Secondary Citrus, Waxy
Subtle Nuances Herbaceous, slightly fruity

While a specific odor detection threshold for cis-2-octene is not readily available in the
surveyed literature, related C8 compounds such as octane have reported odor thresholds in
the parts-per-million range. It is anticipated that cis-2-octene, with its unsaturated nature,
would have a lower, more impactful odor threshold.

Synthesis of cis-2-Octene

High-purity cis-2-octene is crucial for fragrance applications to avoid any off-notes from
iIsomers or impurities. Stereoselective synthesis methods are therefore required. Two common
laboratory-scale methods are the partial hydrogenation of an alkyne and the Wittig reaction.

Synthesis via Partial Hydrogenation of 2-Octyne
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This method involves the hydrogenation of 2-octyne using a poisoned catalyst, such as
Lindlar's catalyst, which selectively produces the cis-alkene.

Experimental Protocol:

o Apparatus Setup: Assemble a two-neck round-bottom flask equipped with a magnetic stirrer,
a hydrogen balloon, and a septum.

e Reagents:

[¢]

2-Octyne (1 equivalent)

[e]

Lindlar's catalyst (5% by weight of 2-octyne)

[e]

Hexane (solvent)

o

Quinoline (catalyst poison, optional, a few drops)

e Procedure: a. In the flask, dissolve 2-octyne in hexane. b. Add Lindlar's catalyst and
quinoline to the solution. c. Purge the flask with hydrogen gas and then maintain a positive
pressure of hydrogen using the balloon. d. Stir the reaction mixture vigorously at room
temperature. e. Monitor the reaction progress by Gas Chromatography (GC) by periodically
taking aliquots. f. Once the starting material is consumed and the desired product is the
major component, stop the reaction. g. Filter the reaction mixture through a pad of celite to
remove the catalyst. h. Wash the celite pad with fresh hexane. i. Remove the solvent from
the filtrate under reduced pressure to yield crude cis-2-octene.

 Purification: Purify the crude product by fractional distillation to obtain high-purity cis-2-
octene.

Reacts with H2, Lindlar's Catalyst Yields

2-Octyne cis-2-Octene

Hexane, Quinoline

Ethyltriphenyl- Reacts with n-Butyllithium Forms . . Reacts with cis-2-Octene +
phosphonium bromide (strong base) IFieErEntm WEE Triphenylphosphine oxide
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Fragrance Ingredients

cis-2-Octene Citrus Oils Other Green Notes Floral Heart

Woody/Musky Base

0.01% - 0.5%

Fragrance_Concentrate

Sample Preparation
(Dilution in Ethanol)

/ Data Processing /

Quantification
(vs. Calibration Curve)

Purity and Concentration
of cis-2-Octene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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